Cas no 163277-78-9 (Ac-asn(trt)-oh)

• Product Name: Ac-asn(trt)-oh
• CAS No: 163277-78-9
• MF: C₂₅H₂₄N₂O₄
• MW: 416.469066619873
• MDL: MFCD00236745
• CID: 110177
• PubChem ID: 7408361
• Update Time: 2025-06-11

Ac-asn(trt)-oh Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-4-oxo-2-(N-tritylacetamido)butanoic acid
• Ac-Asn(Trt)-OH
• (2S)-2-acetamido-4-oxo-4-(tritylamino)butanoic acid
• L-Asparagine,N2-acetyl-N-(triphenylmethyl)-
• NA-ACETYL-NG-TRITYL-L-ASPARAGINE
• Nα-Acetyl-Nγ-trityl-L-asparagine
• Nalpha-Acetyl-Ngamma-trityl-L-asparagine
• Ac-Asn(Trt)
• Ac-L-Asn(Trt)-OH
• AC-ASPARAGINE(TRT)
• ACETYL-N-GAMMA-TRITYL-L-ASPARAGINE
• N-ALPHA-ACETYL-N-BETA-TRITYL-ASPARAGINE
• FD21173
• AS-48984
• (S)-2-acetamido-4-oxo-4-(tritylamino)butanoic acid
• DTXSID10428599
• 163277-78-9
• MFCD00236745
• AKOS015909213
• CS-0154016
• Nα-Acetyl-Nγ-trityl-L-asparagine≥ 99% (HPLC)
• N2-Acetyl-N-(Triphenylmethyl)-L-Asparagine
• Ac-asn(trt)-oh

• MDL： MFCD00236745
• Inchi： 1S/C25H24N2O4/c1-18(28)26-22(24(30)31)17-23(29)27-25(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,22H,17H2,1H3,(H,26,28)(H,27,29)(H,30,31)/t22-/m0/s1
• InChI Key： IDBQTOJMHIZVEK-QFIPXVFZSA-N
• SMILES： O=C(C[C@@H](C(=O)O)NC(C)=O)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 416.17400
• Monoisotopic Mass: 416.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.50000
• LogP: 3.85590

Additional information on Ac-asn(trt)-oh

Professional Introduction to Compound with CAS No. 163277-78-9 and Product Name: Ac-asn(trt)-oh

The compound identified by the CAS number 163277-78-9 and the product name Ac-asn(trt)-oh represents a significant advancement in the field of chemical and biomedical research. This compound, a derivative of asparagine, has garnered attention for its potential applications in drug development and therapeutic interventions. The structure of Ac-asn(trt)-oh incorporates specific modifications that enhance its bioactivity, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, the study of peptidomimetics has seen remarkable progress, with compounds like Ac-asn(trt)-oh playing a pivotal role in this domain. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation. The modification of asparagine with acetyl and hydroxyl groups in Ac-asn(trt)-oh contributes to its stability and prolonged half-life, which are critical factors in drug design.

One of the most compelling aspects of Ac-asn(trt)-oh is its potential in targeting specific biological pathways. Research has indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that Ac-asn(trt)-oh can modulate the activity of kinases and proteases, which are key players in cancer progression. By inhibiting these enzymes, Ac-asn(trt)-oh may help disrupt signaling pathways that drive tumor growth and metastasis.

The synthesis of Ac-asn(trt)-oh involves sophisticated chemical techniques that ensure high purity and yield. Advanced solid-phase peptide synthesis (SPPS) methods have been employed to construct the molecule with precision. This approach not only enhances the efficiency of production but also allows for easy modifications to the structure, enabling researchers to tailor the compound for specific applications.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of Ac-asn(trt)-oh. In vitro studies have demonstrated its ability to induce apoptosis in cancer cell lines while sparing healthy cells. This selectivity is a crucial feature of an effective drug candidate, as it minimizes side effects and improves patient outcomes. Additionally, animal models have shown promising results, indicating that Ac-asn(trt)-oh can effectively reduce tumor burden without significant toxicity.

The chemical properties of Ac-asn(trt)-oh, including its solubility and stability, have been thoroughly characterized. These properties are essential for determining its pharmacokinetic profile and optimizing delivery methods. For example, modifications to enhance water solubility can improve bioavailability, making the compound more effective when administered orally or intravenously.

In conclusion, Ac-asn(trt)-oh, identified by CAS number 163277-78-9, represents a significant advancement in peptidomimetic chemistry with broad implications for drug development. Its unique structure, bioactivity, and stability make it a promising candidate for treating various diseases, particularly cancer. As research continues to uncover new applications and refine synthetic methods, compounds like Ac-asn(trt)-oh are poised to play a crucial role in future medical breakthroughs.